Cas no 1806454-43-2 (Ethyl 2-methyl-5-(2-oxopropyl)phenylacetate)

• Product Name: Ethyl 2-methyl-5-(2-oxopropyl)phenylacetate
• CAS No: 1806454-43-2
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 5001010
• Update Time: 2025-05-20

Ethyl 2-methyl-5-(2-oxopropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methyl-5-(2-oxopropyl)phenylacetate

• Inchi： 1S/C14H18O3/c1-4-17-14(16)9-13-8-12(7-11(3)15)6-5-10(13)2/h5-6,8H,4,7,9H2,1-3H3
• InChI Key： JCOYHFMPKMJJQM-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C=CC=1C)CC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 273
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-methyl-5-(2-oxopropyl)phenylacetate

Ethyl 2-methyl-5-(2-oxopropyl)phenylacetate: A Comprehensive Overview

Ethyl 2-methyl-5-(2-oxopropyl)phenylacetate, with the CAS number 1806454-43-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of phenylacetate, featuring a substituted phenyl group and an ethoxy ester moiety. The structure of Ethyl 2-methyl-5-(2-oxopropyl)phenylacetate consists of a benzene ring with specific substituents: a methyl group at the 2-position and a 2-oxopropyl group at the 5-position. The presence of these substituents imparts unique chemical properties, making this compound a valuable tool in various research and industrial applications.

The synthesis of Ethyl 2-methyl-5-(2-oxopropyl)phenylacetate involves multi-step organic reactions, often utilizing Friedel-Crafts acylation or other electrophilic aromatic substitution techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity. These developments highlight the compound's versatility in modern chemical synthesis.

One of the most promising applications of Ethyl 2-methyl-5-(2-oxopropyl)phenylacetate lies in its potential as a precursor in drug development. The compound's structure allows for further functionalization, enabling the creation of bioactive molecules with therapeutic potential. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, making them candidates for novel drug formulations. Additionally, its role as an intermediate in the synthesis of complex organic molecules underscores its importance in medicinal chemistry.

Recent research has also focused on the pharmacokinetic properties of Ethyl 2-methyl-5-(2-oxopropyl)phenylacetate. Studies conducted using animal models have revealed favorable absorption profiles, suggesting potential for oral administration in therapeutic agents. Furthermore, investigations into its metabolic pathways have provided insights into its stability and bioavailability, which are critical factors in drug design.

In terms of industrial applications, Ethyl 2-methyl-5-(2-oxopropyl)phenylacetate finds utility in the fragrance and flavor industries due to its aromatic profile. Its ability to contribute to complex scent profiles makes it a valuable component in perfumery and food additives. Recent innovations in green chemistry have also led to the exploration of sustainable methods for producing this compound, aligning with global efforts to reduce environmental impact.

The study of Ethyl 2-methyl-5-(2-oxopropyl)phenylacetate continues to evolve, driven by advancements in analytical techniques such as NMR spectroscopy and mass spectrometry. These tools enable precise characterization of the compound's structure and behavior under various conditions. Moreover, computational modeling has emerged as a powerful approach to predict the compound's reactivity and interactions with biological systems, facilitating rational drug design.

In conclusion, Ethyl 2-methyl-5-(2-oxopropyl)phenylacetate stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, versatile synthesis methods, and diverse applications position it as a key player in both academic research and industrial innovation. As research progresses, this compound is expected to unlock new possibilities in drug discovery, material science, and beyond.